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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review on the nitrosamine impurities
found in vortioxetine, a medication used for the treatment of major depressive disorder. The
focus is on the formation, identification, quantification, and control of these potentially genotoxic
impurities. This document is intended to be a valuable resource for professionals involved in
the research, development, and quality control of vortioxetine.

Introduction to Vortioxetine and Nitrosamine
Impurities

Vortioxetine is a multimodal antidepressant that functions primarily as a serotonin reuptake
inhibitor, but also modulates several serotonin receptor subtypes. As with many pharmaceutical
products containing secondary or tertiary amine functional groups, vortioxetine is susceptible to
the formation of nitrosamine impurities.[1] Nitrosamines are a class of compounds of significant
concern to the pharmaceutical industry and regulatory bodies like the U.S. Food and Drug
Administration (FDA) and the European Medicines Agency (EMA) due to their classification as
probable human carcinogens based on animal studies.[1]
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The primary nitrosamine impurity associated with vortioxetine is N-Nitroso Vortioxetine.[1][2] Its
formation can occur during the synthesis, storage, or even formulation of the drug product
under conditions that facilitate the reaction between the piperazine nitrogen of vortioxetine and
a nitrosating agent.[1][2]

Identified Nitrosamine Impurities in Vortioxetine

While N-Nitroso Vortioxetine is the most commonly cited nitrosamine impurity, other related
structures have also been identified as potential impurities. A summary of these impurities is
provided in the table below.

) Molecular
) Chemical Molecular .
Impurity Name CAS Number Weight ( g/mol
Name Formula )
1-(2-((2,4-
N-Nitroso Dimethylphenyl)t
. _ _ 2925447-38-5 C18H21N30S 327.45
Vortioxetine hio)phenyl)-4-
nitrosopiperazine
1-(2-((2,4-
N-Nitroso _( (
) ) Dimethylphenyl)s )
Vortioxetine i Not Available C18H21N302S 343.45
) ulfinyl)phenyl)-4-
Sulfoxide ] ) ]
nitrosopiperazine
N-Nitroso
Vortioxetine Not specified Not Available C18H20BrNsOS 406.34

Bromo Impurity

Quantitative Data and Regulatory Limits

The presence of nitrosamine impurities in pharmaceutical products is strictly controlled by
regulatory agencies. The USFDA has established an acceptable intake (Al) limit for N-Nitroso
Vortioxetine.
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. Acceptable Intake
Impurity Regulatory Body . Potency Category
(Al) Limit

N-Nitroso Vortioxetine ~ USFDA 400 ng/day Category 3 NDSRI

Analytical methods have been developed to detect and quantify N-Nitroso Vortioxetine at very
low levels. A study utilizing a UFLC-MS technique reported the following limits:

Limit of Quantification

Analytical Method Limit of Detection (LOD)
(LOQ)

UFLC-MS 0.660 ppm 1.995 ppm

Formation Pathways of N-Nitroso Vortioxetine

The formation of N-Nitroso Vortioxetine occurs through the nitrosation of the secondary amine
in the piperazine ring of the vortioxetine molecule. This reaction requires a nitrosating agent.

Reaction Conditions

Vortioxetine Nitrosating Agent
(Secondary Amine) (e.g., Nitrous Acid, Nitrites) (e.g., Acidic pH, Heat)

4 N-Nitroso Vortioxetine

Click to download full resolution via product page

Caption: Formation of N-Nitroso Vortioxetine.

Potential sources of nitrosating agents in the manufacturing process of vortioxetine are varied
and can include:
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» Contaminated Raw Materials: Nitrites or other nitrosating agents present in starting
materials, reagents, or solvents.

» Degradation: Degradation of materials used in the synthesis process can sometimes
generate nitrosating species.

e Recovered Materials: Use of recovered solvents or catalysts that may be contaminated.
o Cross-Contamination: Inadequate cleaning of equipment used for different processes.

o Packaging Materials: Certain primary packaging materials, like nitrocellulose-based lidding
foils, can be a source of nitrosamines.[3]

Experimental Protocols for Analysis

A sensitive and reliable analytical method is crucial for the detection and quantification of N-
Nitroso Vortioxetine. A published Ultra-Fast Liquid Chromatography-Mass Spectrometry (UFLC-
MS) method provides a practical approach.[2]

UFLC-MS Method for N-Nitroso Vortioxetine

Instrumentation:

o Ultra-Fast Liquid Chromatograph coupled with a single quadrupole Mass Spectrometer.
Chromatographic Conditions:

e Column: ACQUITY UPLC® CSH™ C18 (100 mm x 2.1 mm, 1.7 um) or equivalent.

» Mobile Phase A: 0.1% Formic Acid and 10 mM Ammonium Acetate in Water.

» Mobile Phase B: Methanol.

 Elution: Gradient elution.

o Flow Rate: Not specified in the abstract.

o Column Temperature: Not specified in the abstract.
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« Injection Volume: Not specified in the abstract.

Mass Spectrometry Conditions:

« lonization Mode: Positive Electrospray lonization (ESI+).
o Detection Mode: Selected lon Monitoring (SIM).

e Monitored m/z: 328 (for N-Nitroso Vortioxetine).

Sample Preparation:

» A specific sample preparation protocol was not detailed in the abstract but would typically
involve dissolving the vortioxetine hydrobromide API in a suitable solvent.

Method Validation:

 Linearity: The method demonstrated a correlation coefficient (r2) of 0.99964 over a
concentration range of 1.995 ppm to 30 ppm.[2]

» Precision: The percentage relative standard deviation (%0RSD) for N-Nitroso Vortioxetine was
found to be 1.07%.[2]

o Accuracy: The percentage recovery of spiked impurity was within acceptable limits between
the LOQ and 150% of the target concentration.[2]
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4 Sample Preparation
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Caption: Analytical workflow for N-Nitroso Vortioxetine.
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Risk Mitigation and Control Strategies

A comprehensive risk-based approach is necessary to control the formation of nitrosamine
iImpurities in vortioxetine. This involves a thorough risk assessment of the manufacturing
process and supply chain.

q Identify Potential Routine Testing
e M::]sukf:;flﬁism; gtcess Sources of Nitrosating Implg:\:;r;t %;ntrol of Raw Materials (:R:rgu:iaatz%
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Caption: Nitrosamine risk mitigation workflow.
Key control strategies include:

» Raw Material Control: Sourcing high-quality raw materials from qualified suppliers with
stringent specifications for nitrites and other potential nitrosating agents.

» Process Optimization: Modifying the manufacturing process to avoid conditions that favor
nitrosamine formation (e.g., controlling pH, temperature, and using specific scavengers).

o Supplier Qualification: Thoroughly vetting suppliers of all materials, including recovered
solvents and catalysts.

e Cleaning Validation: Implementing robust cleaning procedures to prevent cross-
contamination.

o Packaging Selection: Careful selection of primary packaging materials to avoid those that
can leach nitrosamines or their precursors.

e Routine Testing: Implementing validated analytical methods for routine testing of raw
materials, intermediates, and the final drug product.

Conclusion
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The control of nitrosamine impurities, particularly N-Nitroso Vortioxetine, is a critical aspect of
ensuring the quality and safety of vortioxetine. A thorough understanding of the formation
pathways, coupled with the implementation of sensitive analytical methods and robust risk
mitigation strategies, is essential for manufacturers. This technical guide provides a
foundational overview to assist researchers, scientists, and drug development professionals in
navigating the challenges associated with nitrosamine impurities in vortioxetine. Continuous
monitoring of regulatory guidelines and scientific literature is recommended to stay abreast of
the evolving landscape in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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